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Compound of Interest

Compound Name: UBP684
CAS No.: 1357838-47-1
Cat. No.: B611536

Get Quote
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This document provides immediate, essential safety and logistical information for the handling
of UBP684, a positive allosteric modulator of the N-methyl-D-aspartate receptor (NMDAR). The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and proper disposal.

Personal Protective Equipment (PPE) and Safety
Measures

The following table summarizes the required personal protective equipment and safety
measures when handling UBP684.[1] This information is compiled from the Safety Data Sheet
(SDS) provided by ProbeChem.
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Operational and Disposal Plans

Handling and Storage:

e Avoid the formation of dust and aerosols.[1]

e Use only in areas with appropriate exhaust ventilation.[1]

o Keep containers tightly sealed in a cool, well-ventilated area.[1]
» Store away from direct sunlight and sources of ignition.[1]

 Recommended storage temperature for the powder is -20°C for long-term storage (months
to years) and 4°C for short-term storage (days to weeks).[2]

« In solvent, store at -80°C for up to 6 months and -20°C for up to 1 month.[1]
Spill and Accidental Release Measures:

e Personal Precautions: Use full personal protective equipment, including respiratory
protection. Avoid breathing vapors, mist, dust, or gas. Ensure adequate ventilation and
evacuate personnel to safe areas.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or water courses.[1]
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o Containment and Cleaning Up: For solutions, absorb with a finely-powdered liquid-binding
material such as diatomite or universal binders. Decontaminate surfaces and equipment
after cleaning.[1]

Disposal Plan:

» Dispose of UBP684 and any contaminated materials in accordance with local, state, and
federal regulations.

e Unused material should be disposed of as hazardous waste.
o Keep the product in its original container and do not mix with other waste.

First Aid Measures:
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To view exact molar ratios, purification steps, and HRP optimization
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Unlock Full Protocol on Website

. J

Experimental Protocols

Studying the Effects of UBP684 on NMDA Receptors:

This protocol is based on methodologies for characterizing NMDAR positive allosteric

modulators.[2]
Objective: To determine the potentiation of NMDA receptor currents by UBP684.

Model System:
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o Use heterologous expression systems such as Xenopus oocytes or HEK293 cells
expressing specific GIuUN1/GluN2 subunit combinations (e.g., GIUN1/GIuN2A,
GIuN1/GIuN2B, etc.).

Electrophysiology:

e Technique: Two-electrode voltage clamp (for oocytes) or whole-cell patch-clamp (for HEK293
cells).

e Agonist Application: Apply short pulses of a low concentration of glutamate (e.g., 30 uM for
1-5 seconds) to evoke NMDAR currents and observe the rapid deactivation kinetics.[2]

o UBP684 Application: Apply UBP684 at concentrations ranging from 30-100 uM ina pH 7.4
buffer to achieve maximal potentiation.[2]

o Key Metrics:
o Measure the peak current amplitude to determine the extent of potentiation.
o Measure the decay time constants (1) to assess the effect on receptor deactivation.[2]
o Measure steady-state responses.

» Validation: Perform washout experiments to confirm the reversibility of the compound's
effects.[2]

Visualizations

Mechanism of Action of UBP684 on the NMDA Receptor:

UBP684 acts as a positive allosteric modulator of the NMDA receptor. It potentiates the
responses of GIuUN2A-D containing NMDARSs to low concentrations of the agonists L-glutamate
and glycine.[3] This is achieved by stabilizing the active form of the GIuN2 ligand-binding
domain, which in turn increases the channel open probability and slows down receptor
deactivation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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